Cas no 135587-34-7 (2,3,5-Hexanetriol, 2,5-dimethyl-, (S)-)

• Product Name: 2,3,5-Hexanetriol, 2,5-dimethyl-, (S)-
• CAS No: 135587-34-7
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 1238472
• Update Time: 2024-08-03

2,3,5-Hexanetriol, 2,5-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Hexanetriol, 2,5-dimethyl-, (S)-
• 2,3,5-Hexanetriol, 2,5-dimethyl-, (3S)-

• Inchi： 1S/C8H18O3/c1-7(2,10)5-6(9)8(3,4)11/h6,9-11H,5H2,1-4H3/t6-/m0/s1
• InChI Key： FBXSZGNVSVBZFT-LURJTMIESA-N
• SMILES： CC(C)(O)[C@@H](O)CC(C)(O)C

Computed Properties

• Exact Mass: 162.12564

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Melting Point: 52-54 °C
• Boiling Point: 296.2±20.0 °C(Predicted)
• PSA: 60.69
• pka: 14.71±0.29(Predicted)